Cas no 1105196-98-2 (1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one)

1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-one core with an aminoethyl substituent at the 1-position and a 2-methylbenzyl group at the 5-position. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the aminoethyl moiety enhances solubility and provides a handle for further derivatization, while the 2-methylbenzyl group may contribute to selective binding interactions. Its well-defined molecular architecture makes it a valuable intermediate for pharmaceutical research, offering opportunities for structure-activity relationship (SAR) studies in drug discovery programs.

1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one structure

1105196-98-2 structure

Product Name:1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one

CAS No:1105196-98-2

MF:C₁₅H₁₇N₅O

MW:283.328382253647

MDL:MFCD11986563

CID:4560709

PubChem ID:33677451

Update Time:2025-06-08

1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 1-(2-Amino-ethyl)-5-(2-methyl-benzyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-aminoethyl)-1,5-dihydro-5-[(2-methylphenyl)methyl]-
- 1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one
- EN300-239084
- CCG-305278
- AKOS005206415
- 1105196-98-2
- 1-(2-aminoethyl)-5-[(2-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
- 1-(2-aminoethyl)-5-[(2-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- F2135-0834
- MDL： MFCD11986563
- Inchi： 1S/C15H17N5O/c1-11-4-2-3-5-12(11)9-19-10-17-14-13(15(19)21)8-18-20(14)7-6-16/h2-5,8,10H,6-7,9,16H2,1H3
- InChI Key： KCWQPUSHLSNMBF-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=CC=C2C)C(=O)C2C=NN(CCN)C=2N=1

Computed Properties

Exact Mass: 283.14331018g/mol
Monoisotopic Mass: 283.14331018g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 76.5Å²

1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A116496-100mg	1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2		100mg	$ 95.00	2022-06-08
TRC	A116496-500mg	1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2		500mg	$ 390.00	2022-06-08
TRC	A116496-1g	1-(2-aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2		1g	$ 570.00	2022-06-08
Chemenu	CM330892-100mg	1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2	95%+	100mg	$301	2021-06-16
Chemenu	CM330892-250mg	1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2	95%+	250mg	$546	2021-06-16
Chemenu	CM330892-1g	1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2	95%+	1g	$1470	2021-06-16
Chemenu	CM330892-100mg	1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2	95%+	100mg	$232	2023-02-03
Chemenu	CM330892-250mg	1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2	95%+	250mg	$336	2023-02-03
Chemenu	CM330892-1g	1-(2-Aminoethyl)-5-(2-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one	1105196-98-2	95%+	1g	$905	2023-02-03
Enamine	EN300-239084-0.05g		1105196-98-2	95%	0.05g	$612.0	2024-06-19